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Compound of Interest

Compound Name: 1,2-Dibromopentane

Cat. No.: B1585501

Essential Safety and Handling Guide for 1,2-
Dibromopentane

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: A specific Safety Data Sheet (SDS) for 1,2-Dibromopentane is not readily
available. The following guidance is based on the safety data for structurally similar
compounds, such as 1,4-Dibromopentane and 1,5-Dibromopentane, and general principles for
handling halogenated hydrocarbons. It is imperative to handle 1,2-Dibromopentane with
extreme caution and assume it possesses significant hazards.

This document provides immediate, essential safety and logistical information for handling 1,2-
Dibromopentane, including personal protective equipment (PPE) recommendations,
operational procedures, and disposal plans to ensure laboratory safety.

Hazard Identification and Personal Protective
Equipment

Based on data from analogous compounds, 1,2-Dibromopentane is expected to be harmful if
swallowed, cause skin irritation, and serious eye irritation.[1][2] Halogenated hydrocarbons as a
class of compounds can also have toxic properties. Therefore, stringent safety measures are
mandatory.
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PPE Category Item Specification
Tight-sealing, compliant with
_ OSHA 29 CFR 1910.133 or
Eye Protection Safety Goggles

European Standard EN166.[3]
[41[5]

Face Shield

To be worn in addition to safety
goggles, especially when
handling larger quantities or
during procedures with a high

risk of splashing.

Hand Protection

Chemical Resistant Gloves

Due to the lack of specific data
for 1,2-Dibromopentane,
double gloving with nitrile
gloves may be considered for
splash protection only, and
gloves must be changed
immediately upon
contamination. For extended
contact, consult with a safety
professional and consider
gloves made from materials
like Viton® or laminate film,
which generally offer better
resistance to halogenated
hydrocarbons. Always inspect

gloves for integrity before use.

Body Protection

Laboratory Coat

Flame-retardant, fully
buttoned.

Chemical Apron

Recommended when handling

significant quantities.

Respiratory Protection

Chemical Fume Hood

All handling of 1,2-
Dibromopentane must be
performed within a certified

chemical fume hood.[3]
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For situations where a fume

hood is not available or in case
Respirator of a spill, a NIOSH-approved

respirator with organic vapor

cartridges is necessary.[2]

Operational Plan: Step-by-Step Handling Procedure
Pre-Handling Checklist:

Ensure a certified chemical fume hood is operational.

Verify that an eyewash station and safety shower are accessible and unobstructed.[3][4]

Confirm availability of all required PPE in the correct sizes.

Have spill control materials (e.g., inert absorbent such as sand, silica gel, or universal
binder) readily available.[1][4]

Handling Protocol:

Donning PPE: Before entering the designated handling area, put on a lab coat, safety
goggles, a face shield, and appropriate chemical-resistant gloves.

Working in a Fume Hood: Conduct all transfers, dilutions, and reactions involving 1,2-
Dibromopentane inside a certified chemical fume hood to prevent inhalation of vapors.

Avoiding Contamination: Use dedicated glassware and utensils. Avoid contact with skin and
eyes.[4] Do not eat, drink, or smoke in the handling area.[1]

Heating: If heating is required, use a well-controlled heating mantle or oil bath. Avoid open
flames, as 1,2-Dibromopentane is a combustible liquid.[1]

Storage: Store 1,2-Dibromopentane in a tightly closed container in a dry, cool, and well-
ventilated area, away from heat, sparks, and open flames.[1][4] It should be stored
separately from strong oxidizing agents and strong bases.[4]
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Disposal Plan

All waste containing 1,2-Dibromopentane must be treated as hazardous waste and disposed
of in accordance with local, state, and federal regulations.[1]

Waste Segregation and Collection:

e Liquid Waste: Collect all liquid waste containing 1,2-Dibromopentane in a dedicated,
properly labeled, and sealed hazardous waste container.

e Solid Waste: Contaminated solid waste (e.g., gloves, absorbent pads, pipette tips) should be
collected in a separate, clearly labeled hazardous waste container.

Spill Management:

» Evacuate: In case of a spill, immediately evacuate the area and restrict access.
o Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

o Absorb: For small spills, use an inert absorbent material (e.g., sand, silica gel).[1][4] Do not
use combustible materials like paper towels.

o Collect: Carefully collect the absorbed material and place it in a designated hazardous waste
container.

o Decontaminate: Clean the spill area with an appropriate solvent, and collect the cleaning
materials as hazardous waste.

First Aid Measures

Immediate medical attention is crucial in case of exposure.
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Exposure Route

First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Get medical

attention immediately.[1][2]

Skin Contact

Immediately wash off with soap and plenty of
water while removing all contaminated clothing
and shoes. Get medical attention if irritation

develops or persists.[1][2]

Remove victim to fresh air and keep at rest in a

position comfortable for breathing. If not

Inhalation breathing, give artificial respiration. If breathing
is difficult, give oxygen. Get medical attention.[1]
[2]
Do NOT induce vomiting. Clean mouth with
) water. Never give anything by mouth to an
Ingestion

unconscious person. Get medical attention

immediately.[1][2]

Chemical and Physical Properties

Property Value

Molecular Formula CsH10Br2

Molecular Weight 229.94 g/mol

Boiling Point ~184 °C at 760 mmHg[6]
Melting Point ~-28.63 °C (estimate)[6]
Flash Point ~64.3 °C[6]

Density ~1.669 g/cm?3[6]

Workflow for Safe Handling of 1,2-Dibromopentane
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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